Cas no 1243101-96-3 (2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide)

• Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide
• CAS No: 1243101-96-3
• MF: C₁₈H₁₈N₄O₃S₃
• MW: 434.555519580841
• CID: 5394214
• Update Time: 2025-06-08

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-ethyl-N-phenylacetamide
• 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide

• Inchi： 1S/C18H18N4O3S3/c1-2-22(13-7-4-3-5-8-13)15(23)12-27-18-20-11-14(17(19)21-18)28(24,25)16-9-6-10-26-16/h3-11H,2,12H2,1H3,(H2,19,20,21)
• InChI Key： OPESIEUPLGUVOH-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)CSC1=NC=C(S(C2SC=CC=2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide

Introduction to 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide (CAS No. 1243101-96-3)

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide, also known by its CAS number 1243101-96-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides, which are characterized by the presence of a sulfonyl group (-SO₂-) and an amine group (-NH₂). The unique structural features of this compound make it a promising candidate for various pharmacological studies, particularly in the areas of cancer therapy and anti-inflammatory treatments.

The chemical structure of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide is composed of a pyrimidine ring, a thiophene ring, and an acetamide moiety. The pyrimidine ring is a key component in many biologically active molecules, including nucleic acids and several important drugs. The thiophene ring, on the other hand, is known for its electron-donating properties and has been widely used in the design of pharmaceuticals due to its ability to enhance the lipophilicity and bioavailability of compounds. The acetamide moiety, which includes an ethyl and a phenyl substituent, further contributes to the compound's overall stability and solubility.

Recent studies have highlighted the potential of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide in inhibiting specific enzymes involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinases, which are key enzymes responsible for cell proliferation and survival in various types of cancer. By selectively targeting these enzymes, 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide has shown promise in slowing down tumor growth and reducing metastasis.

In addition to its anti-cancer properties, 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide could be developed into a novel therapeutic agent for treating inflammatory conditions.

The pharmacokinetic properties of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high lipophilicity allows it to easily cross biological membranes, ensuring efficient delivery to target tissues. Furthermore, the compound's stability under physiological conditions ensures that it remains active over an extended period, which is crucial for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-y l]sulfanyl}-N -ethyl -N -phen ylaceta mide (CAS No . 1 0 1 -96 -3) strong > represents a promising candidate in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable tool for both research and therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.